Cas no 1358189-00-0 (4-{3-[4-(benzyloxy)phenyl]-1,2,4-oxadiazol-5-yl}-2-(3-methylphenyl)-1,2-dihydroisoquinolin-1-one)

• Product Name: 4-{3-[4-(benzyloxy)phenyl]-1,2,4-oxadiazol-5-yl}-2-(3-methylphenyl)-1,2-dihydroisoquinolin-1-one
• CAS No: 1358189-00-0
• MF: C₃₁H₂₃N₃O₃
• MW: 485.532627344131
• CID: 5399650
• Update Time: 2025-07-10

4-{3-[4-(benzyloxy)phenyl]-1,2,4-oxadiazol-5-yl}-2-(3-methylphenyl)-1,2-dihydroisoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(3-methylphenyl)-4-[3-(4-phenylmethoxyphenyl)-1,2,4-oxadiazol-5-yl]isoquinolin-1-one
• 4-{3-[4-(benzyloxy)phenyl]-1,2,4-oxadiazol-5-yl}-2-(3-methylphenyl)-1,2-dihydroisoquinolin-1-one

• Inchi： 1S/C31H23N3O3/c1-21-8-7-11-24(18-21)34-19-28(26-12-5-6-13-27(26)31(34)35)30-32-29(33-37-30)23-14-16-25(17-15-23)36-20-22-9-3-2-4-10-22/h2-19H,20H2,1H3
• InChI Key： SVWSGFYPANBVDW-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(C2ON=C(C3=CC=C(OCC4=CC=CC=C4)C=C3)N=2)=CN1C1=CC=CC(C)=C1

Additional information on 4-{3-[4-(benzyloxy)phenyl]-1,2,4-oxadiazol-5-yl}-2-(3-methylphenyl)-1,2-dihydroisoquinolin-1-one

Comprehensive Analysis of 4-{3-[4-(benzyloxy)phenyl]-1,2,4-oxadiazol-5-yl}-2-(3-methylphenyl)-1,2-dihydroisoquinolin-1-one (CAS No. 1358189-00-0)

The compound 4-{3-[4-(benzyloxy)phenyl]-1,2,4-oxadiazol-5-yl}-2-(3-methylphenyl)-1,2-dihydroisoquinolin-1-one (CAS No. 1358189-00-0) is a highly specialized organic molecule with a unique structural framework. Its intricate design combines a 1,2-dihydroisoquinolin-1-one core with a 1,2,4-oxadiazole moiety, further functionalized with a benzyloxy substituent. This molecular architecture positions it as a compound of significant interest in pharmaceutical research and material science.

Recent trends in scientific literature highlight a growing demand for heterocyclic compounds like this one, particularly those featuring oxadiazole rings. Researchers are actively investigating such structures for their potential in drug discovery, especially in the development of kinase inhibitors and anti-inflammatory agents. The presence of both isoquinoline and oxadiazole components in this molecule suggests possible applications in targeting various biological pathways.

The benzyloxy group attached to the phenyl ring introduces interesting physicochemical properties to the compound. This modification can significantly influence the molecule's lipophilicity and membrane permeability, crucial factors in bioavailability studies. Pharmaceutical chemists are particularly interested in how such structural elements affect ADME properties (Absorption, Distribution, Metabolism, and Excretion) of potential drug candidates.

From a synthetic chemistry perspective, the construction of the 1,2,4-oxadiazole ring in this molecule represents an important challenge. Modern green chemistry approaches are being explored to optimize the synthesis of such heterocycles, with emphasis on atom economy and reduced environmental impact. The compound's CAS number 1358189-00-0 serves as a unique identifier in chemical databases, facilitating research and development activities.

In material science applications, the extended π-conjugated system of this molecule makes it a candidate for investigation in organic electronics. The combination of aromatic rings and heterocyclic units could potentially contribute to interesting photophysical properties, relevant for OLED technology and molecular sensors.

Quality control and characterization of 4-{3-[4-(benzyloxy)phenyl]-1,2,4-oxadiazol-5-yl}-2-(3-methylphenyl)-1,2-dihydroisoquinolin-1-one require advanced analytical techniques. HPLC-MS and NMR spectroscopy are typically employed to verify the compound's purity and structural integrity. These methods are particularly important given the complexity of the molecule and the need for precise structural confirmation in research applications.

The scientific community continues to explore novel derivatives based on this structural motif, with particular attention to structure-activity relationships. Computational chemistry approaches, including molecular docking and QSAR studies, are being utilized to predict potential biological activities and optimize the molecular framework for specific applications.

As research progresses, 4-{3-[4-(benzyloxy)phenyl]-1,2,4-oxadiazol-5-yl}-2-(3-methylphenyl)-1,2-dihydroisoquinolin-1-one may emerge as a valuable chemical tool or lead compound in various fields. Its unique combination of structural features offers multiple opportunities for molecular modification and property optimization, making it a subject of ongoing investigation in both academic and industrial laboratories.